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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 89938-55-6

Cat. No.: B1488104

Get Quote

Technical Guide: 2-Chloro-5-hydroxy-4-
methoxybenzaldehyde
A Strategic Resource for Synthesis, Safety, and
Application
Executive Summary
2-Chloro-5-hydroxy-4-methoxybenzaldehyde (CAS: 6282-59-3) is a highly functionalized

aromatic aldehyde used primarily as a versatile building block in medicinal chemistry and

organic synthesis. Its unique substitution pattern—featuring an electron-withdrawing chlorine

atom, an electron-donating hydroxyl group, and a methoxy group—makes it a critical

intermediate for synthesizing heterocycles, Schiff bases, and potential pharmaceutical agents

targeting kinase pathways or microbial resistance.

This guide moves beyond the standard Material Safety Data Sheet (MSDS) to provide a

comprehensive operational framework for researchers, integrating safety protocols with
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synthetic utility.

Chemical Identity & Physicochemical Profile
The "Fingerprint" of the molecule.

Property Specification

IUPAC Name 2-Chloro-5-hydroxy-4-methoxybenzaldehyde

Common Synonyms
6-Chloroisovanillin; 2-Chloro-4-methoxy-5-

hydroxybenzaldehyde

CAS Registry Number 6282-59-3

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

Appearance White to off-white crystalline powder

Melting Point
110–115 °C (Experimental range varies by

purity; often predicted ~112°C)

Solubility
Soluble in DMSO, Methanol, Ethanol, Ethyl

Acetate; Sparingly soluble in water

pKa (Predicted) ~7.0–7.5 (Phenolic OH)

Structural Insight: The molecule is a derivative of isovanillin (3-hydroxy-4-

methoxybenzaldehyde). The chlorine atom is positioned ortho to the aldehyde group (position

2) and para to the hydroxyl group (position 5), significantly altering the electronic landscape

compared to its parent molecule. This positioning enhances the acidity of the phenol and

influences the electrophilicity of the aldehyde.

Hazard Characterization & Risk Assessment
Translating GHS codes into laboratory practice.

GHS Classification (29 CFR 1910.1200)
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Signal Word:WARNING[1]

Hazard Class Category
Hazard Statement (H-
Code)

Skin Corrosion/Irritation Cat. 2
H315: Causes skin irritation.[2]

[1][3]

Serious Eye Damage/Irritation Cat. 2A
H319: Causes serious eye

irritation.[2][1][3][4]

STOT - Single Exposure Cat. 3
H335: May cause respiratory

irritation.[1][3]

Precautionary Response (P-Codes)
Prevention (P261, P280): Avoid breathing dust/fume.[1][3] Wear protective gloves/eye

protection (Nitrile gloves, Safety Goggles).

Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses if present and easy to do.[1][3][4] Continue rinsing.[1][3]

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Synthetic Utility & Application
Why this molecule matters in drug discovery.

Core Reactivity Profile
The molecule offers three distinct "handles" for chemical modification:

Aldehyde (C1): Susceptible to nucleophilic attack (e.g., reductive amination, Knoevenagel

condensation, Wittig reaction).

Phenol (C5): Open to alkylation (ether formation) or esterification. The para-chlorine

enhances the acidity of this proton.
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Aryl Chloride (C2): A potential site for cross-coupling reactions (e.g., Suzuki-Miyaura),

though less reactive than bromides/iodides. It often serves as a steric blocker or lipophilic

modulator in drug design.

Primary Synthetic Pathways
Researchers typically utilize this compound in the following workflows:

Schiff Base Formation: Condensation with primary amines to form imines, often investigated

for antimicrobial or anticancer activity.

Chalcone Synthesis: Reaction with acetophenones (Claisen-Schmidt condensation) to

generate chalcones, which are precursors to flavonoids and pyrazolines.

Heterocycle Construction: Cyclization reactions involving the aldehyde and adjacent

functional groups to form benzofurans or quinolines.

Diagram: Synthetic Logic Flow
Visualizing the transformation potential of the scaffold.
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Caption: Divergent synthetic pathways utilizing the aldehyde and hydroxyl functionalities for

library generation.

Handling, Stability & Storage Protocol
Ensuring sample integrity and operator safety.
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Stability Concerns
Oxidation: Like most benzaldehydes, the aldehyde group is prone to autoxidation to the

corresponding benzoic acid (2-chloro-5-hydroxy-4-methoxybenzoic acid) upon prolonged

exposure to air.

Light Sensitivity: Halogenated aromatics can be light-sensitive; degradation may occur under

UV exposure.

Storage SOP
Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Temperature: Refrigerate (2–8 °C) for long-term storage to retard oxidation.

Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture

ingress.

Diagram: Safe Handling Workflow
A self-validating logic for laboratory use.
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Caption: Operational workflow for receiving, verifying, and maintaining the integrity of the

compound.

Emergency Response & Waste Management
First Aid Measures

Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Medical

attention is required if irritation persists (potential for chemically induced pneumonitis).[1][3]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing.[2][1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and

upper eyelids. Consult a physician.

Fire-Fighting Measures
Suitable Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions: Carbon oxides (CO, CO₂) and

Hydrogen Chloride gas (HCl). Firefighters must wear SCBA.

Waste Disposal[4]
Classification:Halogenated Organic Solvent/Solid Waste.

Protocol: Dissolve in a combustible solvent (if not already dissolved) and burn in a chemical

incinerator equipped with an afterburner and scrubber. Do not flush down the drain due to

potential aquatic toxicity and formation of persistent halogenated byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chloro-5-hydroxy-4-methoxybenzaldehyde MSDS
and safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
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methoxybenzaldehyde-msds-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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